4-[4-(2-phenoxyacetamido)phenoxy]benzene-1,2-dicarboxylic acid

• CAS No.: 402598-26-9
• Molecular Formula: C22H17NO7
• Molecular Weight: 407.4

Description

4-[4-(2-phenoxyacetamido)phenoxy]benzene-1,2-dicarboxylic acid is a complex organic compound characterized by its intricate molecular structure. This compound is notable for its potential applications in various scientific fields, including chemistry, biology, medicine, and industry. Its unique structure and properties make it a subject of interest for researchers aiming to explore new materials and therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[4-(2-phenoxyacetamido)phenoxy]benzene-1,2-dicarboxylic acid typically involves multi-step organic reactions. One common approach is the reaction of phenoxyacetic acid with an appropriate amine to form the phenoxyacetamide derivative, followed by a subsequent reaction with a benzene-1,2-dicarboxylic acid derivative under controlled conditions.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. Advanced purification techniques, such as recrystallization or chromatography, are employed to obtain the final product with the desired specifications.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using reagents such as sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).

Major Products Formed:

Scientific Research Applications

Chemistry: In chemistry, this compound is used as a building block for synthesizing more complex molecules. Its reactivity and structural features make it valuable in the development of new materials and chemical processes.

Biology: In biological research, 4-[4-(2-phenoxyacetamido)phenoxy]benzene-1,2-dicarboxylic acid is studied for its potential antibiofilm and antimicrobial properties. It has shown promising activity against various pathogens, making it a candidate for developing new antimicrobial agents.

Medicine: The compound's potential therapeutic applications include its use as an anti-inflammatory agent and in the treatment of certain diseases. Its ability to modulate biological pathways makes it a target for drug development.

Industry: In the industrial sector, this compound is used in the production of advanced materials, such as polymers and coatings. Its unique properties contribute to the development of innovative products with enhanced performance.

Mechanism of Action

The mechanism by which 4-[4-(2-phenoxyacetamido)phenoxy]benzene-1,2-dicarboxylic acid exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to desired biological outcomes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

• 4-(2-phenoxyacetamido)benzoic acid

• 2-phenoxyacetamide derivatives

• Benzene-1,2-dicarboxylic acid derivatives

Uniqueness: 4-[4-(2-phenoxyacetamido)phenoxy]benzene-1,2-dicarboxylic acid stands out due to its unique combination of functional groups and structural features. This combination provides it with distinct chemical and biological properties compared to similar compounds, making it a valuable tool in scientific research and industrial applications.